Cas no 2228510-85-6 (tert-butyl N-{2-hydroxy-5-(3-hydroxypyrrolidin-3-yl)methyl-3-methoxyphenyl}carbamate)

• Product Name: tert-butyl N-{2-hydroxy-5-(3-hydroxypyrrolidin-3-yl)methyl-3-methoxyphenyl}carbamate
• CAS No: 2228510-85-6
• MF: C₁₇H₂₆N₂O₅
• MW: 338.398745059967
• CID: 6304231
• PubChem ID: 165711952
• Update Time: 2025-05-20

tert-butyl N-{2-hydroxy-5-(3-hydroxypyrrolidin-3-yl)methyl-3-methoxyphenyl}carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-{2-hydroxy-5-(3-hydroxypyrrolidin-3-yl)methyl-3-methoxyphenyl}carbamate
• EN300-1897718
• tert-butyl N-{2-hydroxy-5-[(3-hydroxypyrrolidin-3-yl)methyl]-3-methoxyphenyl}carbamate
• 2228510-85-6

• Inchi： 1S/C17H26N2O5/c1-16(2,3)24-15(21)19-12-7-11(8-13(23-4)14(12)20)9-17(22)5-6-18-10-17/h7-8,18,20,22H,5-6,9-10H2,1-4H3,(H,19,21)
• InChI Key： DTGPRYJRWSNYSY-UHFFFAOYSA-N
• SMILES： OC1(CC2C=C(C(=C(C=2)NC(=O)OC(C)(C)C)O)OC)CNCC1

Computed Properties

• Exact Mass: 338.18417193g/mol
• Monoisotopic Mass: 338.18417193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 439
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 100Ų

Additional information on tert-butyl N-{2-hydroxy-5-(3-hydroxypyrrolidin-3-yl)methyl-3-methoxyphenyl}carbamate

tert-butyl N-{2-hydroxy-5-(3-hydroxypyrrolidin-3-yl)methyl-3-methoxyphenyl}carbamate: A Comprehensive Overview

The compound with CAS No 2228510-85-6, known as tert-butyl N-{2-hydroxy-5-(3-hydroxypyrrolidin-3-yl)methyl-3-methoxyphenyl}carbamate, is a complex organic molecule with significant potential in various fields of chemistry and pharmacology. This compound is characterized by its unique structure, which includes a tert-butyl group, a hydroxypyrrolidine moiety, and a methoxyphenyl group. The combination of these functional groups makes it a versatile compound with diverse applications.

Recent studies have highlighted the importance of tert-butyl carbamates in drug delivery systems due to their ability to enhance bioavailability and reduce toxicity. The presence of the hydroxypyrrolidine group in this compound adds further complexity, enabling it to interact with biological systems in novel ways. Researchers have explored its potential as a precursor for synthesizing bioactive molecules, particularly in the development of anti-inflammatory and anti-cancer agents.

The synthesis of tert-butyl N-{2-hydroxy-5-(3-hydroxypyrrolidin-3-yl)methyl-3-methoxyphenyl}carbamate involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The key steps include the formation of the hydroxypyrrolidine ring, followed by the introduction of the tert-butyl carbamate group. This process requires precise control over reaction conditions to ensure high yields and purity.

In terms of applications, this compound has shown promise in the field of materials science as well. Its ability to form stable polymers under certain conditions makes it a candidate for developing advanced materials with tailored properties. Additionally, its compatibility with various solvents and its thermal stability make it suitable for use in high-performance coatings and adhesives.

Recent advancements in computational chemistry have allowed researchers to model the behavior of this compound at the molecular level. These studies have provided insights into its electronic structure and reactivity, paving the way for further optimization of its properties. For instance, molecular dynamics simulations have revealed that the hydroxypyrrolidine group plays a critical role in stabilizing the molecule's conformation, which is essential for its biological activity.

The integration of tert-butyl carbamates into green chemistry practices is another area of active research. Scientists are exploring ways to synthesize this compound using environmentally friendly methods, such as enzymatic catalysis and microwave-assisted synthesis. These approaches not only reduce the environmental footprint but also improve the efficiency of the production process.

In conclusion, CAS No 2228510-85-6 represents a significant advancement in organic chemistry with wide-ranging applications across multiple disciplines. Its unique structure and functional groups make it a valuable tool for researchers seeking to develop innovative solutions in drug discovery, materials science, and sustainable chemistry.